BENGHE Foundational & Exploratory

Check Availability & Pricing

CAS number and molecular structure of 2,2,4,4-
Tetramethylpentane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,2,4,4-Tetramethylpentane

Cat. No.: B094933

A Comprehensive Technical Guide to 2,2,4,4-
Tetramethylpentane

For Researchers, Scientists, and Drug Development Professionals
This technical guide provides an in-depth overview of 2,2,4,4-tetramethylpentane, a saturated

aliphatic hydrocarbon. It details its chemical identity, physical properties, and a comprehensive
experimental protocol for its synthesis.

Chemical Identifier: CAS Number

The Chemical Abstracts Service (CAS) registry number for 2,2,4,4-tetramethylpentane is
1070-87-7.[1][2][3] This unique identifier is assigned to this specific chemical substance for
unambiguous identification in databases and literature.

Molecular Structure

2,2,4,4-Tetramethylpentane, also known as di-tert-butylmethane, is a branched-chain alkane
with the molecular formula C9H20.[1][2] Its structure consists of a central five-carbon pentane
chain. Two methyl groups are attached to the second carbon atom, and two methyl groups are
attached to the fourth carbon atom.

Caption: Molecular structure of 2,2,4,4-Tetramethylpentane.
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Physicochemical Properties

The following table summarizes the key quantitative physical and chemical properties of

2,2,4,4-tetramethylpentane.

Property Value
Molecular Formula C9H20
Molecular Weight 128.26 g/mol
CAS Number 1070-87-7
Appearance Colorless liquid
Boiling Point 121-122 °C
Melting Point -67 °C
Density 0.72 g/mL
Refractive Index 1.407 - 1.41
Vapor Pressure 20.0 mmHg
Purity (Typical) >98%

Experimental Protocol: Synthesis of 2,2,4,4-

Tetramethylpentane

A documented method for the preparation of 2,2,4,4-tetramethylpentane involves the reaction

of dimethyl zinc with 2,2,4-trimethyl-4-chloropentane. The following protocol is an adapted and

detailed procedure.

Materials:

e 2,2,4-trimethyl-4-chloropentane
e Zinc-copper couple

o Methyl iodide
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Dry ether (anhydrous)

Concentrated sulfuric acid

5% aqueous sodium bicarbonate solution

Calcium chloride (anhydrous)

Sodium metal

Procedure:
o Preparation of Dimethyl Zinc:

o In a three-necked flask equipped with a reflux condenser, a dropping funnel, and a
mechanical stirrer, place the zinc-copper couple.

o Slowly add methyl iodide to the zinc-copper couple in dry ether. The reaction is exothermic
and should be controlled by the rate of addition and external cooling if necessary.

o Once the reaction is complete, the solution of dimethyl zinc in ether is carefully decanted
from the unreacted zinc-copper couple under an inert atmosphere (e.g., nitrogen or
argon).

o Reaction with 2,2,4-trimethyl-4-chloropentane:

o To the freshly prepared dimethyl zinc solution, slowly add 2,2,4-trimethyl-4-chloropentane
from the dropping funnel.

o The reaction mixture is stirred and refluxed for several hours to ensure the completion of
the reaction.

e Work-up and Purification:
o After the reaction is complete, the mixture is cooled in an ice bath.

o The reaction is quenched by the slow and careful addition of water, followed by dilute
hydrochloric acid to dissolve any remaining zinc salts.
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o The organic layer is separated using a separatory funnel.

o The organic layer is washed sequentially with water, 5% aqueous sodium bicarbonate
solution, and again with water.

o The crude product is dried over anhydrous calcium chloride.

o The dried liquid is filtered and then refluxed over sodium metal to remove any remaining
traces of water and unreacted alkyl halides.

» Fractional Distillation:
o The final purification is achieved by fractional distillation.

o The fraction boiling in the range of 121-123 °C is collected as pure 2,2,4,4-
tetramethylpentane.

Safety Precautions:

o Dimethyl zinc is highly pyrophoric and reacts violently with water and air. It must be handled
with extreme caution under an inert atmosphere by trained personnel.

o Methyl iodide is toxic and a suspected carcinogen. Handle in a well-ventilated fume hood
with appropriate personal protective equipment.

» All solvents are flammable. Ensure no ignition sources are present during the experiment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1.2,2,44-TETRAMETHYLPENTANE CAS#: 1070-87-7 [m.chemicalbook.com]

e 2. chembk.com [chembk.com]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b094933?utm_src=pdf-body
https://www.benchchem.com/product/b094933?utm_src=pdf-body
https://www.benchchem.com/product/b094933?utm_src=pdf-custom-synthesis
https://m.chemicalbook.com/ProductChemicalPropertiesCB4230065_EN.htm
https://www.chembk.com/en/chem/2,2,4,4-Tetramethylpentane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094933?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing
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¢ To cite this document: BenchChem. [CAS number and molecular structure of 2,2,4,4-
Tetramethylpentane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b094933#cas-number-and-molecular-structure-of-2-2-
4-4-tetramethylpentane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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